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Compound of Interest

Compound Name: Butyl ethylcarbamate

Cat. No.: B15212386 Get Quote

Butyl ethylcarbamate, also known as ethyl N-butylcarbamate, is an organic compound with

the chemical formula C7H15NO2[1]. Its fundamental properties are summarized in the table

below.

Property Value Reference

Molecular Weight 145.20 g/mol [2]

Exact Mass 145.110278721 Da [2]

Molecular Formula C7H15NO2 [1][2]

Appearance Colorless to light yellow liquid [1]

Density ~0.901 g/cm³ [1]

Melting Point Approximately -28 °C [1]

Boiling Point Approximately 208-212 °C [1]

Solubility

Soluble in alcohol, ether, and

ketone solvents; almost

insoluble in water.

[1]

CAS Number 591-62-8 [2]
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The synthesis of butyl ethylcarbamate can be achieved through several routes. A common

laboratory-scale preparation involves the reaction of ethyl formate with butylamine. A more

general and environmentally friendly approach utilizes urea as a carbonyl source in the

presence of a catalyst.

Experimental Protocol: Synthesis from Ethyl Formate
and Butylamine
This method involves the direct reaction between an ester (ethyl formate) and an amine

(butylamine).

Materials:

Ethyl formate

Butylamine

Heating apparatus

Distillation equipment

Procedure:

Mix equimolar amounts of ethyl formate and butylamine in a suitable reaction vessel.

Heat the mixture under controlled temperature and pressure to facilitate the reaction.[1]

After the reaction is complete, purify the resulting butyl ethylcarbamate by distillation.[1]

A logical diagram of this synthesis pathway is presented below.
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Caption: General synthesis of butyl ethylcarbamate.

Experimental Protocol: Synthesis from Urea and
Butanol
This method provides a more sustainable route for producing alkyl carbamates.

Materials:

Urea

n-Butanol
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Silica gel supported catalyst (e.g., TiO2/SiO2)[3]

Autoclave

Procedure:

Introduce 20 mL of butanol, 1 g of urea, and 0.1 g of the catalyst into a 90 mL autoclave.[3]

Heat the autoclave to 170 °C for 4-6 hours.[3]

To improve the yield, the ammonia gas produced during the reaction can be released 2-3

times.[3]

After the reaction, cool the autoclave to room temperature for subsequent analysis and

purification.[3]

Analytical Methodology: GC/MS Analysis
Gas chromatography-mass spectrometry (GC/MS) is a robust method for the determination

and quantification of butyl ethylcarbamate. The following protocol is adapted from established

methods for analyzing related carbamates in various matrices.[4][5][6]

Materials and Equipment:

Gas chromatograph coupled with a mass spectrometer (GC/MS)

Capillary column (e.g., DB-WAX)[5]

Dichloromethane (DCM) for extraction

Internal standards (e.g., isotopically labeled ethyl carbamate or n-butyl carbamate)[4]

Solid-Phase Extraction (SPE) cartridges (e.g., C18)[7]

Procedure:

Sample Preparation:
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For liquid samples, dilute with water to a known concentration (e.g., 25% ethanol v/v for

alcoholic beverages).[4]

Perform a liquid-liquid extraction with dichloromethane.[4]

For samples with significant matrix interference, an additional cleanup step using Solid-

Phase Extraction (SPE) can be employed.[4][5]

GC/MS Analysis:

Inject the prepared sample into the GC.

Set the injector temperature to 250°C and the transfer line to 240°C.[6]

Use a temperature program for the column, for instance, hold at 40°C for 5 minutes, then

ramp up to 230°C.[6]

Operate the mass spectrometer in selected ion monitoring (SIM) mode for enhanced

sensitivity and specificity.[6]

Quantification:

Quantify butyl ethylcarbamate by comparing its peak area to that of a known

concentration of an internal standard.[4]

The workflow for this analytical procedure is visualized below.
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Caption: Workflow for GC/MS analysis of butyl ethylcarbamate.

Safety and Handling
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Butyl ethylcarbamate may be irritating to the skin, eyes, and respiratory tract.[1] It is essential

to handle this chemical with appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat.[1] Work should be conducted in a well-ventilated area or under

a fume hood.[8] Store the compound in a cool, dry place away from ignition sources.[1][8] In

case of accidental contact or ingestion, seek immediate medical attention.[1]

Applications
Butyl ethylcarbamate serves primarily as an intermediate in organic synthesis.[1] It has also

found use in the formulation of certain pesticides and herbicides in the agricultural sector.[1] In

the cosmetics industry, it may be used as a preservative.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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